Cas no 127846-66-6 (3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-methylbenzoyl)hydrazide)

• Product Name: 3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-methylbenzoyl)hydrazide
• CAS No: 127846-66-6
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 1221990
• Update Time: 2024-08-05

3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-methylbenzoyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-methyl-, 2-(4-methylbenzoyl)hydrazide

• Inchi： 1S/C13H13N3O3/c1-8-3-5-10(6-4-8)12(17)14-15-13(18)11-7-9(2)19-16-11/h3-7H,1-2H3,(H,14,17)(H,15,18)
• InChI Key： RSISXBXKMSZUDD-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NNC(=O)C2=CC=C(C)C=C2)=O)=N1

Computed Properties

• Exact Mass: 385.08308

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 188 °C(Solv: benzene (71-43-2))
• Boiling Point: 566.2±50.0 °C(Predicted)
• PSA: 104.46
• pka: 9.06±0.23(Predicted)